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Compound of Interest

Compound Name: Nicotelline

Cat. No.: B014898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Nicotelline, a terpyridine alkaloid of significant interest as a biomarker for tobacco

smoke. This document outlines its physical state, appearance, and solubility, supported by

detailed experimental protocols for characterization.

Physical and Chemical Properties of Nicotelline
Nicotelline is a stable, non-volatile alkaloid, making it a reliable environmental tracer for

particulate matter derived from tobacco smoke.[1][2] Its fundamental properties are

summarized below.
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Property Value Reference

Molecular Formula C₁₅H₁₁N₃ [2]

Molar Mass 233.274 g·mol⁻¹ [2]

Physical State Crystalline Solid [1][2]

Appearance
White crystalline solid with a

slight yellow tinge
[1]

Melting Point
147-148 °C (Natural) 151.5-

152.5 °C (Synthesized)
[1][2]

Solubility

Soluble in hot water,

chloroform, ethanol, and

benzene.

[2]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

Nicotelline.

Determination of Physical State and Appearance
Objective: To visually inspect and describe the physical state and appearance of a purified

Nicotelline sample at standard temperature and pressure.

Methodology:

Sample Preparation: A small, purified sample of Nicotelline is placed on a clean, dry watch

glass.

Visual Inspection: The sample is observed under a well-lit fume hood. The physical state

(e.g., crystalline, amorphous, powder), color, and any other notable characteristics are

recorded.

Microscopic Examination: For a more detailed morphological analysis, a small amount of the

crystalline sample is placed on a microscope slide and observed under a polarized light

microscope. The crystal habit and any birefringence are noted.
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Melting Point Determination
Objective: To determine the melting point range of a crystalline Nicotelline sample to assess

its purity.

Methodology:

Sample Preparation: A small amount of dry, powdered Nicotelline is packed into a capillary

tube to a height of 2-3 mm.

Apparatus: A calibrated digital melting point apparatus is used.

Measurement:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated rapidly to approximately 20°C below the expected melting point.

The heating rate is then reduced to 1-2°C per minute to allow for accurate determination.

The temperature at which the first droplet of liquid appears is recorded as the onset of

melting.

The temperature at which the last solid crystal melts is recorded as the completion of

melting. The melting range is reported as the interval between these two temperatures.[3]

Solubility Assessment
Objective: To determine the qualitative solubility of Nicotelline in various solvents.

Methodology:

Sample and Solvent Preparation: Approximately 10 mg of Nicotelline is weighed and placed

into a series of clean, dry test tubes. To each tube, 1 mL of a different solvent (e.g., deionized

water at room temperature, hot deionized water, ethanol, chloroform, benzene) is added.

Dissolution: Each test tube is agitated vigorously for 1-2 minutes.
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Observation: The samples are visually inspected for the dissolution of the solid. The solubility

is classified as:

Soluble: No solid particles are visible.

Partially soluble: Some of the solid has dissolved.

Insoluble: The solid remains undissolved.

Heating: For solvents where the compound is insoluble at room temperature, the test tube is

gently heated in a water bath to observe solubility at elevated temperatures.
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Figure 1: Experimental Workflow for the Physical Characterization of Nicotelline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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